Cas no 2229279-53-0 (methyl 5-(5-amino-1,2-oxazol-3-yl)-2-methylfuran-3-carboxylate)

• Product Name: methyl 5-(5-amino-1,2-oxazol-3-yl)-2-methylfuran-3-carboxylate
• CAS No: 2229279-53-0
• MF: C₁₀H₁₀N₂O₄
• MW: 222.197402477264
• CID: 6615813
• PubChem ID: 165641001
• Update Time: 2025-06-11

methyl 5-(5-amino-1,2-oxazol-3-yl)-2-methylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(5-amino-1,2-oxazol-3-yl)-2-methylfuran-3-carboxylate
• 2229279-53-0
• EN300-1749604

• Inchi： 1S/C10H10N2O4/c1-5-6(10(13)14-2)3-8(15-5)7-4-9(11)16-12-7/h3-4H,11H2,1-2H3
• InChI Key： LOIXXKZEWILWJA-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OC)C=C1C1C=C(N)ON=1

Computed Properties

• Exact Mass: 222.06405680g/mol
• Monoisotopic Mass: 222.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 91.5Ų

Additional information on methyl 5-(5-amino-1,2-oxazol-3-yl)-2-methylfuran-3-carboxylate

Methyl 5-(5-Amino-1,2-oxazol-3-yl)-2-methylfuran-3-carboxylate: An Overview of a Promising Compound (CAS No. 2229279-53-0)

Methyl 5-(5-amino-1,2-oxazol-3-yl)-2-methylfuran-3-carboxylate (CAS No. 2229279-53-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of methyl 5-(5-amino-1,2-oxazol-3-yl)-2-methylfuran-3-carboxylate is defined by its core furan ring, which is substituted with a 5-amino-1,2-oxazolyl group and a methyl group at the 2-position. The ester functionality at the 3-position of the furan ring further contributes to its chemical diversity and reactivity. The presence of these functional groups imparts unique physicochemical properties to the molecule, making it an attractive candidate for various biological studies.

Several synthetic routes have been reported for the preparation of methyl 5-(5-amino-1,2-oxazol-3-yl)-2-methylfuran-3-carboxylate. One common approach involves the condensation of 5-aminoisoxazole with a suitable furan derivative followed by esterification. Another method involves the reaction of a furan carboxylic acid with an appropriate amine and subsequent esterification. These synthetic strategies have been optimized to achieve high yields and purity, facilitating further biological evaluations.

Recent studies have explored the biological activities of methyl 5-(5-amino-1,2-oxazol-3-yl)-2-methylfuran-3-carboxylate. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have shown that this compound exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, methyl 5-(5-amino-1,2-oxazol-3-yl)-2-methylfuran-3-carboxylate has also been investigated for its antioxidant activity. Free radicals are known to contribute to various pathological conditions, including neurodegenerative diseases and cancer. Studies have demonstrated that this compound possesses potent antioxidant properties, as evidenced by its ability to scavenge reactive oxygen species (ROS) and inhibit lipid peroxidation. These findings highlight its potential as a protective agent against oxidative stress-related disorders.

The pharmacokinetic profile of methyl 5-(5-amino-1,2-oxazol-3-yl)-2-methylfuran-3-carboxylate has also been studied to assess its suitability for therapeutic applications. Preclinical studies in animal models have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of methyl 5-(5-amino-1,2-oxazol-3-yl)-2-methylfuran-3-carboxylate. Early-phase clinical trials have demonstrated promising results, with no significant adverse effects observed at therapeutic doses. These trials are ongoing and will provide valuable insights into the compound's clinical utility.

In conclusion, methyl 5-(5-amino-1,2-oxazol-3-yl)-2-methylfuran-3-carboxylate (CAS No. 2229279-53-0) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in anti-inflammatory and antioxidant therapies make it an exciting candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new aspects of its mechanism of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.